Cas no 400073-85-0 (1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL)

• Product Name: 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL
• CAS No: 400073-85-0
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 925157
• PubChem ID: 590166
• Update Time: 2025-07-23

1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL Chemical and Physical Properties

Names and Identifiers

• 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL
• 1-benzimidazol-2-yl-2-chloroethan-1-ol
• BB_SC-1922
• TOS-BB-0081
• 1-(1H-1,3-benzodiazol-2-yl)-2-chloroethan-1-ol
• STK026423
• 1-(1H-Benzimidazol-2-yl)-2-chloroethanol #
• 1-(1H-benzo[d]imidazol-2-yl)-2-chloroethan-1-ol
• JIPNJBGVSHUMOO-UHFFFAOYSA-N
• AKOS001476628
• 400073-85-0
• DTXSID10343511
• DB-258584
• CS-0317886
• 1-(1H-Benzoimidazol-2-yl)-2-chloro-ethanol

• Inchi： 1S/C9H9ClN2O/c10-5-8(13)9-11-6-3-1-2-4-7(6)12-9/h1-4,8,13H,5H2,(H,11,12)
• InChI Key： JIPNJBGVSHUMOO-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC2C=CC=CC=2N1)O

Computed Properties

• Exact Mass: 196.04000
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91000
• LogP: 1.83510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL

Professional Introduction to Compound with CAS No 400073-85-0 and Product Name: 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL

The compound with the CAS number 400073-85-0 and the product name 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a benzimidazole core and a chloroethanol substituent, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The benzimidazole moiety is well-known for its role in various bioactive molecules, while the chloroethanol group introduces specific reactivity that can be exploited in drug design.

Recent research has highlighted the importance of benzimidazole derivatives in the development of novel therapeutic agents. These compounds have shown promise in targeting a wide range of biological pathways, including those involved in cancer, inflammation, and infectious diseases. The structural flexibility of benzimidazole allows for modifications that can enhance binding affinity and selectivity, making it an attractive scaffold for drug discovery. In particular, the presence of a chloroethanol group in 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL introduces a potential site for further functionalization, enabling the synthesis of more complex and tailored molecules.

The synthesis of 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL involves a multi-step process that requires careful optimization to ensure high yield and purity. The benzimidazole ring is typically formed through condensation reactions between o-aminobenzene derivatives and carbodiimides or isocyanates. The subsequent introduction of the chloroethanol group can be achieved through nucleophilic substitution reactions or other appropriate methodologies. Advanced techniques such as chromatography and spectroscopic methods are employed to monitor reaction progress and isolate the desired product.

In terms of biological activity, preliminary studies on 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL have revealed intriguing properties that warrant further investigation. The compound demonstrates moderate affinity for certain enzymes and receptors, suggesting potential therapeutic applications. For instance, its interaction with specific protein targets may lead to the development of new drugs for treating neurological disorders or metabolic diseases. Additionally, the structural features of this compound make it a valuable candidate for structure-based drug design, where computational methods are used to predict binding modes and optimize efficacy.

The role of computational chemistry in understanding the behavior of 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL cannot be overstated. Molecular modeling techniques, such as density functional theory (DFT) calculations, provide insights into the electronic structure and reactivity of the compound. These studies help in identifying key interactions with biological targets and predicting pharmacokinetic properties. Furthermore, virtual screening methods enable high-throughput evaluation of thousands of compounds against known drug targets, streamlining the drug discovery process.

Current research trends indicate that benzimidazole derivatives continue to be a fertile ground for innovation in pharmaceuticals. The development of new synthetic strategies and functionalization methods is essential for expanding the chemical space available for drug design. The incorporation of advanced technologies like flow chemistry and biocatalysis offers promising avenues for improving synthetic efficiency and scalability. As a result, compounds like 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL are likely to play a crucial role in future therapeutic interventions.

The potential applications of 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and materials with specialized properties. The versatility of benzimidazole derivatives allows them to be incorporated into diverse chemical frameworks, opening up possibilities for interdisciplinary research.

In conclusion, the compound with CAS number 400073-85-0 and product name 1-(1H-BENZIMIDAZOL-2-YL)-2-CHLOROETHANOL represents a significant contribution to the field of medicinal chemistry. Its combination of a benzimidazole core and a chloroethanol substituent offers unique opportunities for drug discovery and material science applications. With ongoing research efforts focused on optimizing synthesis methods and exploring biological activities, this compound is poised to make substantial advancements in therapeutic development.